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Compound Focus: Isorhapontin

CAS No.: 32727-29-0

Cat. No.: S1910456

Get Quote

The table below summarizes the fundamental solvent and handling information for Isorhapontin, which is

crucial for planning your experiments.

Property Details

Molecular Formula C₂₁H₂₄O₉ [1] [2] [3]

Molecular Weight 420.41 g/mol [1] [2] [4]

CAS Number 32727-29-0 [1] [2] [4]

Appearance Solid; Yellow to brown [1] [2]

Recommended Storage -20°C [1] [5] [2]

Solubility (DMSO) 100 mg/mL (237.86 mM) [1]

Other Solvents Slightly soluble in Acetone; DMSO (Slightly) [2]

Experimental Protocols & In-Vivo Administration

For in-vivo studies, one supplier provides a detailed protocol for preparing a working solution of

Isorhapontin. The method below uses 10% DMSO + 90% Corn Oil to achieve a clear solution suitable for

animal administration [1].
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Prepare Stock Solution: Dissolve Isorhapontin in DMSO to a concentration of 25.0 mg/mL.

Prepare Working Solution: Add 100 µL of the DMSO stock solution to 900 µL of Corn oil.
Mix Thoroughly: Vortex the mixture until it is clear and uniform.

Administration Note: The protocol suggests careful consideration if the continuous dosing period
exceeds half a month [1].

For analysis, a recent 2025 study developed a reliable HPLC-UV method for quantifying Isorhapontin's

aglycone (metabolite Isorhapontigenin) in biological matrices like plasma and tissue homogenates [6].

Column: Reversed-phase HPLC column.

Mobile Phase: A mixture of acetonitrile and formic acid (0.1% v/v).
Gradient: 17-minute gradient elution.

Flow Rate: 1.5 mL/min.
Temperature: 50 °C.

Detection: UV detection at 325 nm [6].

Frequently Asked Questions

What is the solubility of Isorhapontin in DMSO? Isorhapontin is highly soluble in DMSO, with a

solubility of 100 mg/mL or 237.86 mM. Note that the solution may require ultrasonic treatment to dissolve

and that hygroscopic DMSO can impact solubility, so it is best to use a newly opened container [1].

How should I store Isorhapontin? It is recommended to store Isorhapontin powder at -20°C. Once

dissolved, stock solutions can be stored at -80°C for up to 6 months or at -20°C for 1 month. To prevent

product inactivation from repeated freeze-thaw cycles, it is advisable to prepare aliquots [1].

What safety precautions should I take when handling Isorhapontin? Isorhapontin has warning

pictograms (GHS09) and hazard statements indicating it is very toxic to aquatic life with long-lasting

effects (H400, H410). It may also cause organ damage through prolonged or repeated exposure (H372).

Always refer to the Safety Data Sheet (SDS) for complete handling and personal protective equipment (PPE)

information [4].

Experimental Workflow & Troubleshooting
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The following diagram outlines a general workflow for preparing and administering Isorhapontin in an in-

vivo context, based on the available protocol.
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Common Issues and Solutions:

Problem: Difficulty dissolving Isorhapontin in DMSO.
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Solution: Use ultrasonication to aid dissolution and ensure you are using newly opened,
anhydrous DMSO [1].

Problem: Need to analyze Isorhapontin or its metabolites in complex biological matrices like tissue

homogenates.
Solution: An HPLC-UV method is a reliable and cost-effective choice, as LC-MS/MS can

suffer from pronounced matrix effects in these tissues [6]. The developed method uses a C18
column with an acetonitrile/0.1% formic acid gradient and UV detection at 325 nm.

Problem: Planning a long-term animal study with repeated dosing.
Solution: If your administration period exceeds half a month using the Corn Oil/DMSO vehicle,

the protocol recommends choosing this method carefully. You may need to investigate the
stability of your preparation over time [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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